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Compound of Interest

Compound Name: 3-Phenoxybenzaldehyde

Cat. No.: B142659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of 3-Phenoxybenzaldehyde, a key

intermediate in the synthesis of various chemical compounds, most notably pyrethroid

insecticides. This document covers its fundamental chemical identifiers, physical and chemical

properties, detailed experimental protocols for its synthesis and subsequent use, and its

metabolic fate in biological systems. The information is presented to support research,

development, and manufacturing activities in the chemical and pharmaceutical industries.

Chemical Identification and Properties
3-Phenoxybenzaldehyde, also known as m-phenoxybenzaldehyde, is an aromatic aldehyde

featuring a phenoxy group at the meta position of the benzaldehyde ring.

CAS Number: 39515-51-0

IUPAC Name: 3-phenoxybenzaldehyde

Physicochemical Properties
The following table summarizes the key physicochemical properties of 3-
Phenoxybenzaldehyde.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b142659?utm_src=pdf-interest
https://www.benchchem.com/product/b142659?utm_src=pdf-body
https://www.benchchem.com/product/b142659?utm_src=pdf-body
https://www.benchchem.com/product/b142659?utm_src=pdf-body
https://www.benchchem.com/product/b142659?utm_src=pdf-body
https://www.benchchem.com/product/b142659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₁₃H₁₀O₂ [1]

Molecular Weight 198.22 g/mol [1]

Appearance
Clear light yellow to amber

liquid
[1]

Boiling Point 169-169.5 °C at 11 mmHg [1]

Density 1.147 g/mL at 25 °C [1]

Refractive Index n20/D 1.595 [1]

Solubility
Insoluble in water; soluble in

alcohol, benzene, toluene
[1]

Synthesis of 3-Phenoxybenzaldehyde
Several synthetic routes to 3-Phenoxybenzaldehyde have been developed. A common and

effective method is the Sommelet reaction, which involves the conversion of a 3-phenoxybenzyl

halide using hexamethylenetetramine.

Synthesis via Sommelet Reaction
This protocol describes the synthesis of 3-Phenoxybenzaldehyde from 3-phenoxybenzyl

bromide.

Experimental Protocol:

A mixture of 3-phenoxybenzyl bromide and hexamethylenetetramine is prepared in a 1:1 to

1:2 molar ratio.

The reactants are suspended in a solvent system of aqueous ethanol (typically 60-70%

ethanol) or aqueous acetic acid.

The reaction mixture is heated to reflux and maintained at this temperature for several hours

to ensure complete reaction. The reaction is exothermic, so initial heating may not be

required.
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After the reaction is complete, the mixture is cooled to room temperature.

The mixture is then acidified with a dilute mineral acid, such as hydrochloric acid.

The 3-Phenoxybenzaldehyde is extracted from the aqueous mixture using an organic

solvent like diethyl ether.

The organic extract is washed with a dilute acid, followed by a dilute alkali solution, and

finally with water.

The organic layer is dried over an anhydrous drying agent (e.g., magnesium sulfate).

The solvent is removed under reduced pressure to yield crude 3-Phenoxybenzaldehyde as

an oil.

The crude product can be further purified by vacuum distillation to obtain high-purity 3-
Phenoxybenzaldehyde[2][3][4].

Logical Relationship of the Sommelet Reaction:

3-Phenoxybenzyl Halide

Hexaminium Salt Intermediate

Hexamethylenetetramine 3-Phenoxybenzaldehyde
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Caption: Workflow of the Sommelet reaction for synthesizing 3-Phenoxybenzaldehyde.

Application in Pyrethroid Synthesis
3-Phenoxybenzaldehyde is a critical precursor for the synthesis of a wide range of synthetic

pyrethroid insecticides, including cypermethrin, deltamethrin, and fenvalerate. These
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insecticides are valued for their high efficacy against various pests and relatively low

mammalian toxicity.

Synthesis of Cypermethrin
The following protocol details the synthesis of cypermethrin from 3-Phenoxybenzaldehyde
and 3-(2,2-dichloroethenyl)-2,2-dimethylcyclopropanecarbonyl chloride (DV-acyl chloride).

Experimental Protocol:

A solution of sodium cyanide (0.049 mole) is prepared in a 1:1 (v/v) mixture of water and

tetrahydrofuran (50 ml) and cooled to 15 °C.

A mixture of 3-Phenoxybenzaldehyde (7.00 g, 0.035 mole) and DV-acyl chloride (10.00 g,

0.042 mole) is added dropwise to the stirred sodium cyanide solution over 30 minutes,

maintaining the temperature at 15 °C.

The reaction mixture is stirred for an additional 2 hours at 15 °C.

The product is extracted three times with methylene chloride (40 ml each).

The combined organic layers are washed once with 2 N aqueous NaOH (50 ml) and then

four times with water (50 ml portions) until the final wash has a pH of approximately 6.

The organic layer is dried over anhydrous magnesium sulfate (MgSO₄).

The solvent is removed by concentration to yield α-cyano-3-phenoxybenzyl 3-(2,2-

dichloroethenyl)-2,2-dimethylcyclopropanecarboxylate (cypermethrin). The reported yield is

95.5%[5].

Synthetic Pathway to Cypermethrin:
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Caption: Synthetic pathway for the production of Cypermethrin.

Biodegradation of 3-Phenoxybenzaldehyde
Understanding the environmental fate of 3-Phenoxybenzaldehyde is crucial due to its

widespread use in agriculture. Studies have shown that it can be biodegraded by various

microorganisms.

Microbial Degradation by Streptomyces aureus
The bacterium Streptomyces aureus strain HP-S-01, isolated from activated sludge, has been

shown to effectively degrade 3-Phenoxybenzaldehyde. This degradation is part of the

metabolic pathway for the breakdown of pyrethroid insecticides like deltamethrin.

Metabolic Pathway:

Streptomyces aureus metabolizes 3-Phenoxybenzaldehyde through an oxidative pathway.

The initial step involves the oxidation of the aldehyde group to a carboxylic acid, forming 3-

phenoxybenzoic acid. Further metabolism can lead to the cleavage of the ether bond, resulting

in simpler aromatic compounds that can be further mineralized[6][7]. One identified metabolite
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from the further oxidation of 3-phenoxybenzaldehyde is 2-hydroxy-4-methoxy

benzophenone[6].

Biodegradation Pathway:
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Caption: Biodegradation pathway of Deltamethrin and 3-Phenoxybenzaldehyde by

Streptomyces aureus.

Quantitative Data on Biodegradation
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Studies have quantified the degradation of 3-Phenoxybenzaldehyde by Streptomyces aureus

in soil.

Condition
Initial
Concentration
(mg/kg)

Degradation after
10 days (%)

Reference

Sterilized Soil 50 73.1 [8]

Non-sterilized Soil 50 79.3 [8]

Non-sterilized Soil +

Sucrose
50 73.3 [8]

Conclusion
3-Phenoxybenzaldehyde is a versatile and economically important chemical intermediate. Its

synthesis and application, particularly in the production of pyrethroid insecticides, are well-

established. Ongoing research into its environmental fate and biodegradation pathways is

crucial for ensuring its sustainable use. The experimental protocols and data presented in this

guide offer a valuable resource for professionals in the field, facilitating further research and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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